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Compound of Interest

Compound Name: AS1269574

Cat. No.: B1667627

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and
disposal of AS1269574, a potent, orally available GPR119 agonist utilized in type 2 diabetes
research. Adherence to these guidelines is essential to ensure personnel safety and regulatory
compliance. All procedures should be performed in a designated laboratory area equipped for
handling potent compounds.

Chemical and Physical Properties

A clear understanding of the compound's properties is fundamental to safe handling.
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Property Value

) 2-[[2-(4-Bromophenyl)-6-methyl-4-
Chemical Name o _
pyrimidinylJamino]ethanol

CAS Number 330981-72-1[1][2]

Molecular Formula C13H14BrN30[1][2]

Molecular Weight 308.17 g/mol [1][3]

Appearance Solid powder[1]

Solubility Soluble in DMSO (>10 mg/mL)[3]
Storage Store at -20°CJ[1]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is mandatory to prevent exposure through
inhalation, dermal contact, or ingestion.

PPE Category Required Equipment
Hand Protection Double-gloving with nitrile gloves.
Eye Protection Chemical splash goggles and a face shield.

_ Disposable, fluid-resistant lab coat with tight-
Body Protection .
fitting cuffs.

) ) A fit-tested N95 or higher-rated respirator is
Respiratory Protection ] ] ]
required for handling the solid compound.

Operational Plan: Step-by-Step Handling
Procedures

1. Preparation and Engineering Controls:

 All handling of solid AS1269574 must be conducted within a certified chemical fume hood or
a containment glove box.
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e Ensure that a calibrated analytical balance is placed within the containment area for accurate
weighing.

e Prepare all necessary equipment (spatulas, weigh boats, vials, solvents) and place them
inside the containment area before starting.

2. Weighing and Solution Preparation:
e Don all required PPE as specified in the table above.
o Carefully weigh the desired amount of AS1269574 powder. Avoid creating dust.

» To prepare a stock solution, add the desired volume of DMSO to the vial containing the
powder. Cap the vial securely.

« If necessary, sonicate the solution to ensure complete dissolution.[2]

 All manipulations of the stock solution should also be performed within the containment area.
3. In Vitro and In Vivo Dosing:

o For cell-based assays, further dilutions should be made from the stock solution.

e For in vivo studies, formulation with vehicles such as PEG300, Tween 80, and saline may be
required.[2] All formulation steps must be conducted in a fume hood.

4. Post-Handling Decontamination:

» Wipe down all surfaces within the containment area with a suitable deactivating agent (e.g.,
a dilute bleach solution followed by a rinse with 70% ethanol).

o Carefully doff PPE, avoiding self-contamination. Dispose of all disposable PPE as hazardous
waste.

Disposal Plan: Managing AS1269574 Waste

Proper segregation and disposal of waste are critical to prevent environmental contamination
and ensure regulatory compliance.
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1. Waste Segregation:

o Solid Waste: All solid waste contaminated with AS1269574 (e.g., pipette tips, vials, weigh
boats, contaminated PPE) must be collected in a dedicated, clearly labeled hazardous waste
container.

 Liquid Waste: Unused solutions of AS1269574 and contaminated solvents should be
collected in a separate, sealed, and clearly labeled hazardous waste container for
halogenated organic waste.

o Sharps: Needles and syringes used for in vivo administration must be disposed of in a
designated sharps container for hazardous materials.

2. Container Labeling and Storage:

¢ All waste containers must be labeled with "Hazardous Waste" and the full chemical name
"AS1269574".

e Waste containers should be stored in a designated satellite accumulation area within the
laboratory, away from general lab traffic.

3. Final Disposal:

» Arrange for the collection of hazardous waste by your institution's Environmental Health and
Safety (EHS) department or a licensed hazardous waste disposal contractor.

» Never dispose of AS1269574 waste down the drain or in the regular trash.
Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

e Objective: To prepare a 10 mM stock solution of AS1269574 for use in subsequent
experiments.

o Materials:

o AS1269574 solid powder
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o Anhydrous DMSO
o Calibrated analytical balance

o Appropriate vials and micropipettes

e Procedure:
1. Within a chemical fume hood, weigh out 3.08 mg of AS1269574.
2. Transfer the powder to a sterile 1.5 mL microcentrifuge tube.
3. Add 1.0 mL of anhydrous DMSO to the tube.

4. Cap the tube securely and vortex until the solid is completely dissolved. Gentle warming or
sonication may be applied if needed.

5. Label the tube clearly with the compound name, concentration, solvent, and date of
preparation.

6. Store the stock solution at -20°C.

Mandatory Visualization

The following diagram illustrates the logical workflow for the safe handling and disposal of
AS1269574.
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Caption: Logical workflow for the safe handling and disposal of AS1269574.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. AS 1269574 | CAS:330981-72-1 | GPR119 receptor agonist | High Purity | Manufacturer
BioCrick [biocrick.com]

e 2.AS1269574 | TRP/TRPV Channel | GPR | TargetMol [targetmol.com]

e 3. GPR119 Agonist, AS1269574 The GPR119 Agonist, AS1269574, also referenced under
CAS 330981-72-1, controls the biological activity of GPR119. This small molecule/inhibitor is
primarily used for Biochemicals applications. | 330981-72-1 [sigmaaldrich.com]

« To cite this document: BenchChem. [Essential Safety and Logistics for Handling
AS1269574]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667627#personal-protective-equipment-for-
handling-as1269574]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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